Cas no 1424632-85-8 ((E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide)

• Product Name: (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide
• CAS No: 1424632-85-8
• MF: C₂₀H₁₈N₄OS
• MW: 362.448122501373
• CID: 6051552
• PubChem ID: 137836212
• Update Time: 2025-06-08

(E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1424632-85-8
• EN300-26617428
• (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide
• Z73331487
• 2-cyano-3-(5-cyano-1,2-dimethyl-1H-pyrrol-3-yl)-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)prop-2-enamide

• Inchi： 1S/C20H18N4OS/c1-13-14(10-16(12-22)24(13)2)9-15(11-21)20(25)23-18-7-8-26-19-6-4-3-5-17(18)19/h3-6,9-10,18H,7-8H2,1-2H3,(H,23,25)/b15-9+
• InChI Key： LRAQJFCQABTDAH-OQLLNIDSSA-N
• SMILES： S1C2C=CC=CC=2C(CC1)NC(/C(/C#N)=C/C1C=C(C#N)N(C)C=1C)=O

Computed Properties

• Exact Mass: 362.12013238g/mol
• Monoisotopic Mass: 362.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Additional information on (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide

Introduction to (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide (CAS No. 1424632-85-8)

(E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide (CAS No. 1424632-85-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide is composed of a cyano group, a pyrrole ring with cyano and methyl substituents, and a thiochromene moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The cyano groups are known for their electron-withdrawing effects, which can influence the reactivity and stability of the compound. The pyrrole ring, with its conjugated system and substituents, contributes to the overall aromaticity and electronic distribution. The thiochromene moiety, a heterocyclic system containing sulfur and oxygen atoms, adds complexity and potential bioactivity to the molecule.

The synthesis of (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide has been reported in several studies. One common approach involves the condensation of 3-cyanoacrylonitrile with 5-cyano-1,2-dimethylpyrrole in the presence of a suitable base. The resulting intermediate is then reacted with 3,4-dihydrothiochromenone to form the final product. This multi-step synthesis process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of this process, making it more suitable for large-scale production.

Biological studies have revealed that (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide exhibits a range of pharmacological activities. One notable property is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

Additionally, (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)-N-(3,4-dihydro-2H-thiochromen-4-yl)prop-2-enamide has demonstrated promising antitumor activity in preclinical models. Research has shown that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been found to exhibit selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The potential applications of (E)-2-Cyano-3-(5-cyano-1,2-dimethylpyrrol-3-y l)-N-(3 , 4 -dihydro - 2 H - th io chrom en - 4 - y l ) prop - 2 - en amide extend beyond anti-inflammatory and antitumor activities. Recent studies have explored its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound can protect neurons from oxidative stress and inhibit the aggregation of amyloid-beta peptides and alpha-synuclein proteins. These properties make it a potential candidate for developing neuroprotective therapies.

In conclusion, (E)-2-Cyano - 3 -(5 - cy ano - 1 , 2 - dim eth yl py rro l - 3 - y l ) -N -( 3 , 4 - di hy dro - 2 H - th io ch rom en - 4 - y l ) prop - 2 - en amide (CAS No. 1424632 -85 -8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.